2-Chloro-5-fluorobenzonitrile
Overview
Description
2-Chloro-5-fluorobenzonitrile is a compound with the molecular weight of 155.56 . It appears as a white to almost white powder or crystal .
Molecular Structure Analysis
The InChI code for this compound is1S/C7H3ClFN/c8-7-2-1-6 (9)3-5 (7)4-10/h1-3H . The X-ray diffraction analysis indicates that its crystals belong to the monoclinic crystal system and P 2 1 / c space group . Physical and Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . It is soluble in methanol .Scientific Research Applications
Structural and Electronic Properties
2-Chloro-5-fluorobenzonitrile, as part of the fluorobenzonitrile family, has been studied for its structural and electronic properties. Research shows that the standard molar enthalpies of formation and vapor pressures of various fluorobenzonitrile compounds, including 2-fluoro-, 3-fluoro-, and 4-fluorobenzonitrile, have been examined. These properties are critical in understanding the physical and chemical behavior of these compounds (Ribeiro da Silva et al., 2012).
Chemical Fixation of Carbon Dioxide
This compound can be relevant in the context of chemical fixation of carbon dioxide. Studies involving 2-aminobenzonitriles, which are structurally similar, show that they can be effectively used to react with CO2 to form quinazoline-2,4(1H,3H)-diones. This process demonstrates the potential of such compounds in carbon capture and utilization strategies (Kimura et al., 2012).
Synthesis Methods
The synthesis of various fluorobenzonitrile derivatives, including methods relevant to this compound, has been explored extensively. For instance, the synthesis of 2-bromo-3-fluorobenzonitrile and other halogenated benzonitriles has been developed, showcasing the versatility and adaptability of these compounds in chemical synthesis (Szumigala et al., 2004).
Vibrational Analysis
Vibrational analysis of substituted benzonitriles, including fluorobenzonitriles, has been conducted to understand their spectroscopic properties. This research is important in identifying the molecular structure and bonding characteristics of these compounds (Kumar & Rao, 1997).
Polymer Synthesis
This compound may have implications in polymer synthesis. Research on similar compounds, such as 2-chloro-6-fluorobenzonitrile, demonstrates their utility in creating alternating copolyethers containing cyano groups. These polymers have potential applications in various industries due to their unique properties (Mercer et al., 1994).
Safety and Hazards
Biochemical Analysis
Biochemical Properties
2-Chloro-5-fluorobenzonitrile plays a significant role in biochemical reactions, particularly in the inhibition of cellulose synthesis. It interacts with enzymes and proteins involved in the synthesis of cell-wall polysaccharides. For instance, it has been shown to inhibit the incorporation of glucose into cell-wall polymers in cotton fibers . This inhibition is specific to cellulose synthesis, making this compound a valuable tool for studying cell-wall biosynthesis.
Cellular Effects
This compound affects various types of cells and cellular processes. It influences cell function by inhibiting cellulose synthesis, which is crucial for maintaining cell wall integrity. This inhibition can lead to altered cell signaling pathways, changes in gene expression, and disruptions in cellular metabolism. The compound’s impact on cell-wall synthesis can affect the overall growth and development of plant cells .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with cellulose synthase enzymes. By binding to these enzymes, it inhibits their activity, preventing the polymerization of glucose into cellulose. This inhibition disrupts the normal function of cellulose synthase, leading to a decrease in cellulose production. Additionally, this compound may affect other enzymes involved in cell-wall biosynthesis, further impacting the overall process .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that the inhibitory effects on cellulose synthesis can be reversed upon removal of the compound, with recovery to near control levels . This indicates that this compound is relatively stable and its effects are reversible, making it suitable for controlled experimental studies.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit minimal toxicity and specific inhibition of cellulose synthesis. At higher doses, it can cause adverse effects, including toxicity and disruption of normal cellular functions. It is crucial to determine the appropriate dosage to balance efficacy and safety in experimental studies .
Metabolic Pathways
This compound is involved in metabolic pathways related to cell-wall biosynthesis. It interacts with enzymes such as cellulose synthase, inhibiting their activity and affecting the overall metabolic flux. The compound’s presence can lead to changes in metabolite levels, particularly those involved in the synthesis of cell-wall polysaccharides .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It may interact with transporters or binding proteins that facilitate its movement across cellular membranes. The compound’s localization and accumulation within specific cellular compartments can influence its activity and effectiveness in inhibiting cellulose synthesis .
Properties
IUPAC Name |
2-chloro-5-fluorobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClFN/c8-7-2-1-6(9)3-5(7)4-10/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBTXAKDVIXNVHZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)C#N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40205976 |
Source
|
| Record name | 2-Chloro-5-fluorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40205976 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
57381-56-3 |
Source
|
| Record name | 2-Chloro-5-fluorobenzonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=57381-56-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Chloro-5-fluorobenzonitrile | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057381563 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Chloro-5-fluorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40205976 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-chloro-5-fluorobenzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.055.177 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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